Di-tert-butyl 2-methylenepentanedioate

• IUPAC Name: ditert-butyl 2-methylidenepentanedioate
• InChI: InChI=1S/C14H24O4/c1-10(12(16)18-14(5,6)7)8-9-11(15)17-13(2,3)4/h1,8-9H2,2-7H3
• InChI Key: VQBPMUQSMPMKGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCC(=C)C(=O)OC(C)(C)C
• Molecular Formula: C14H24O4
• DSSTOX Substance ID: DTXSID40453551
• Molecular Weight: 256.34 g/mol
• CAS RN: 125010-32-4

Description

Physical And Chemical Properties Analysis

The specific physical and chemical properties of Di-tert-butyl 2-methylenepentanedioate are not detailed in the available resources.

Synthesis routes and methods

Procedure details

Tert-butyl acrylate (465 g, 3.628 mol) was warmed to 100° C. under nitrogen, then hexamethylphosphorous triamide (10 g, 61.2 mmol) was added dropwise and the addition rate was adjusted to maintain the reaction temperature at 100° C. The reaction mixture was allowed to cool, then poured over a plug of silica (˜1000 ml) and washed completely off the silica with 4:1 hexane/ethyl acetate. The solvent was removed under reduced pressure and the resulting oil was distilled. Some material was collected from room temperature to 50° C. under high vacuum, and discarded. The temperature was then raised to ˜80° C. and the product (300 g, 65%, b.p. 67-70° C. at 300μ) was collected as a clear oil. 1H NMR (CDCl3): δ1.4 (m, 18H), 2.4 (t, 2H), 2.6 (t, 2H), 5.5 (s, 1H), 6.0 (s, 1H).